Cas no 1029720-34-0 (7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester)

• Product Name: 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester
• CAS No: 1029720-34-0
• MF: C₁₁H₉FO₂S
• MW: 224.251365423203
• MDL: MFCD11044568
• CID: 5205378
• Update Time: 2026-03-06

7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester
• Benzo[b]thiophene-2-carboxylic acid, 7-fluoro-6-methyl-, methyl ester

• MDL： MFCD11044568
• Inchi： 1S/C11H9FO2S/c1-6-3-4-7-5-8(11(13)14-2)15-10(7)9(6)12/h3-5H,1-2H3
• InChI Key： CJHJAADHCLSWGJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=CC(C)=C(C1=2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 3.6
• Topological Polar Surface Area: 54.5

Additional information on 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester

7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS No. 1029720-34-0): An Overview

7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS No. 1029720-34-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique fluorinated and methylated benzo[b]thiophene core, exhibits a range of interesting properties that make it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and functional materials.

The chemical structure of 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is composed of a benzo[b]thiophene ring system with a fluorine atom at the 7-position and a methyl group at the 6-position. The presence of these substituents imparts distinct electronic and steric effects, which can influence the compound's reactivity and biological activity. The carboxylic acid methyl ester functionality at the 2-position provides a reactive site for further chemical modifications, making this compound an attractive starting material for various synthetic pathways.

In the realm of medicinal chemistry, 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester has been explored as a potential scaffold for the development of novel therapeutic agents. Recent studies have highlighted its utility in the design of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. Another study in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives showed promising anticancer activity against various human cancer cell lines, including breast and lung cancer cells.

The versatility of 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester extends beyond its medicinal applications. In materials science, this compound has been investigated as a building block for the synthesis of functional materials with unique optical and electronic properties. Research published in the Journal of Materials Chemistry C described the use of this compound in the preparation of conjugated polymers with enhanced photoluminescence and charge transport properties. These polymers have potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaic devices (OPVs).

The synthetic accessibility of 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester is another factor contributing to its widespread use. Various synthetic routes have been developed to prepare this compound efficiently and in high yields. One common approach involves the reaction of 6-methylbenzo[b]thiophene with fluorinating agents followed by esterification to introduce the carboxylic acid methyl ester group. Another method involves palladium-catalyzed cross-coupling reactions to construct the fluorinated benzo[b]thiophene core directly.

The physical and chemical properties of 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester are well-documented. It is typically obtained as a white or off-white solid with a melting point ranging from 85 to 88°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but exhibits limited solubility in water. Its stability under various conditions has been studied extensively, and it is generally stable under standard laboratory conditions.

In conclusion, 7-Fluoro-6-methyl-benzo[b]thiophene-2-carboxylic acid methyl ester (CAS No. 1029720-34-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an important intermediate for the development of novel therapeutic agents and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical research.